Cas no 918813-24-8 (1-Azetidinecarboxamide, N-[3-(aminomethyl)phenyl]-)

• Product Name: 1-Azetidinecarboxamide, N-[3-(aminomethyl)phenyl]-
• CAS No: 918813-24-8
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 770591
• PubChem ID: 58789287
• Update Time: 2025-04-19

1-Azetidinecarboxamide, N-[3-(aminomethyl)phenyl]- Chemical and Physical Properties

Names and Identifiers

• 1-Azetidinecarboxamide, N-[3-(aminomethyl)phenyl]-
• N-[3-(aminomethyl)phenyl]azetidine-1-carboxamide
• DTXSID80730095
• SCHEMBL4999849
• NSCYSYWTPINJRI-UHFFFAOYSA-N
• 918813-24-8
• N-(3-(Aminomethyl)phenyl)azetidine-1-carboxamide

• Inchi： 1S/C11H15N3O/c12-8-9-3-1-4-10(7-9)13-11(15)14-5-2-6-14/h1,3-4,7H,2,5-6,8,12H2,(H,13,15)
• InChI Key： NSCYSYWTPINJRI-UHFFFAOYSA-N
• SMILES： O=C(NC1C=CC=C(CN)C=1)N1CCC1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 58.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives N-phenylureas